Cas no 100347-69-1 (Benzoic acid,3,5-di-2-propen-1-yl-4-(2-propen-1-yloxy)-)
100347-69-1 structure
Product Name:Benzoic acid,3,5-di-2-propen-1-yl-4-(2-propen-1-yloxy)-
CAS No:100347-69-1
MF:C16H18O3
MW:258.312325000763
CID:178414
PubChem ID:57809
Update Time:2025-04-19
Benzoic acid,3,5-di-2-propen-1-yl-4-(2-propen-1-yloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,3,5-di-2-propen-1-yl-4-(2-propen-1-yloxy)-
- 4-prop-2-enoxy-3,5-bis(prop-2-enyl)benzoic acid
- 3,5-di(prop-2-en-1-yl)-4-(prop-2-en-1-yloxy)benzoic acid
- 3,5-Diallyl-4-allyloxy-benzoesaeure
- 3,5-diallyl-4-allyloxy-benzoic acid
- 4-Allyloxy-3,5-diallylbenzoic acid
- AC1L1NQK
- AC1Q5TMK
- BENZOIC ACID, 4-(ALLYLOXY)-3,5-DIALLYL-
- LS-35568
- Benzoicacid, 3,5-di-2-propenyl-4-(2-propenyloxy)- (9CI)
- Benzoic acid,3,5-diallyl-4-allyloxy- (1CI)
- DTXSID70143216
- 100347-69-1
-
- Inchi: 1S/C16H18O3/c1-4-7-12-10-14(16(17)18)11-13(8-5-2)15(12)19-9-6-3/h4-6,10-11H,1-3,7-9H2,(H,17,18)
- InChI Key: AFOPLOLSLKSEAK-UHFFFAOYSA-N
- SMILES: O(CC=C)C1C(=CC(C(=O)O)=CC=1CC=C)CC=C
Computed Properties
- Exact Mass: 258.12564
- Monoisotopic Mass: 258.125594
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5
- XLogP3: 4.2
Experimental Properties
- Density: 1.063
- Boiling Point: 381.8°Cat760mmHg
- Flash Point: 135.5°C
- Refractive Index: 1.543
- PSA: 46.53
- LogP: 3.40660
Benzoic acid,3,5-di-2-propen-1-yl-4-(2-propen-1-yloxy)- Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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